A Comparative Physiological Analysis of GLP-1 (7-36) Amide and GLP-1 (7-37): Biosynthesis, Signaling, and Bioequivalence
A Comparative Physiological Analysis of GLP-1 (7-36) Amide and GLP-1 (7-37): Biosynthesis, Signaling, and Bioequivalence
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
Glucagon-Like Peptide-1 (GLP-1) is a cornerstone of the incretin system, playing a pivotal role in glucose homeostasis and emerging as a major therapeutic target for type 2 diabetes and obesity. It is secreted in two primary bioactive forms: GLP-1 (7-36) amide and GLP-1 (7-37). While structurally distinct at their C-terminus, a comprehensive review of their physiological and pharmacological profiles reveals a compelling narrative of bioequivalence. This technical guide provides an in-depth comparative analysis of these two isoforms, from their differential post-translational processing to their receptor interactions, downstream signaling, and ultimate physiological effects. We present detailed experimental protocols for their characterization and quantification, underscoring the causality behind methodological choices. The central thesis, supported by extensive evidence, is that despite the predominance of the amidated form in circulation, both peptides exhibit indistinguishable biological activity, a critical insight for researchers and drug development professionals in the field.
Part 1: Molecular Origins and Circulating Forms
The journey of GLP-1 from a gene to a potent metabolic hormone is a masterclass in tissue-specific post-translational modification. Understanding this process is fundamental to appreciating the origins of the (7-36) amide and (7-37) isoforms.
The Proglucagon Gene and Tissue-Specific Processing
Both GLP-1 isoforms originate from a single precursor, preproglucagon, encoded by the GCG gene.[1] Following initial cleavage, the resulting proglucagon peptide undergoes cell-specific processing dictated by the enzymatic machinery present. This differential cleavage is the primary reason why the same gene can yield hormones with opposing physiological functions (Figure 1).
-
In Pancreatic α-cells: Prohormone convertase 2 (PC2) is the dominant enzyme. It cleaves proglucagon to produce glucagon, a key hormone in raising blood glucose levels.
-
In Intestinal L-cells and Central Nervous System Neurons: Prohormone convertase 1/3 (PC1/3) predominates. PC1/3 cleaves proglucagon at different sites to yield several products, including the bioactive forms of GLP-1.[2][3][4]
This tissue-specific expression of prohormone convertases is a critical control point. Under certain metabolic conditions, such as high glucose or β-cell stress, pancreatic α-cells can upregulate PC1/3 expression, enabling local production of GLP-1, which may act as a paracrine signal to support β-cell function.[3]
Figure 1. Tissue-specific processing of the proglucagon peptide.
Generation of GLP-1 (7-36) Amide and (7-37)
Within the intestinal L-cells, the initial product, GLP-1 (1-37), is biologically inactive.[5] It undergoes further enzymatic cleavage to remove the first six amino acids, yielding the 31-amino-acid peptide GLP-1 (7-37).[6][7]
A subsequent and crucial modification can occur at the C-terminus. The C-terminal glycine residue of GLP-1 (7-37) can serve as a substrate for an amidation reaction, which removes the glycine and adds an amide group to the preceding Arginine at position 36.[6] This results in the 30-amino-acid peptide, GLP-1 (7-36) amide. This amidated version is the major circulating form of active GLP-1, constituting approximately 80% of the total.[8][9][10]
Rapid Inactivation by Dipeptidyl Peptidase-4 (DPP-4)
The biological activity of both GLP-1 (7-36) amide and (7-37) is critically dependent on the intact N-terminus.[11] The enzyme Dipeptidyl Peptidase-4 (DPP-4), which is widely expressed on the surface of endothelial cells and also exists in a soluble form, rapidly cleaves both isoforms between the second (Alanine) and third (Glutamic acid) amino acid residues.[12] This cleavage occurs in the capillary beds adjacent to the L-cells, meaning a significant portion of secreted GLP-1 is inactivated before it even enters systemic circulation.[13]
This process yields the metabolites GLP-1 (9-36) amide and GLP-1 (9-37), which are considered largely inactive or may act as weak antagonists at the GLP-1 receptor.[6][13] The action of DPP-4 is remarkably efficient, resulting in an extremely short plasma half-life of approximately 2 minutes for the active forms.[6][14][15] This rapid inactivation is the primary driver behind the development of DPP-4 inhibitors and degradation-resistant GLP-1 receptor agonists for therapeutic use.[6]
Figure 2. Bioactivation and subsequent inactivation of GLP-1 peptides.
Part 2: Receptor Interaction and Signal Transduction
The physiological effects of GLP-1 are mediated through a single, specific receptor. The near-identical interaction of both isoforms with this receptor is the molecular basis for their functional equivalence.
The GLP-1 Receptor (GLP-1R)
The GLP-1 receptor (GLP-1R) is a class B G-protein coupled receptor (GPCR) expressed in numerous tissues, including pancreatic β-cells and α-cells, the central and peripheral nervous systems, the heart, kidney, and gastrointestinal tract.[4][10] This wide distribution accounts for the pleiotropic effects of GLP-1, which extend beyond glucose control to include cardiovascular benefits and regulation of appetite.[16]
Binding Affinity and Equipotency
Extensive research, including competitive binding assays, has demonstrated that both GLP-1 (7-36) amide and GLP-1 (7-37) bind to the GLP-1R with similarly high affinity.[17] For example, GLP-1 (7-36) amide has been shown to display a dissociation constant (Kd) of 204 pM for the GLP-1R expressed in rat insulinoma-derived RINm5F cells.[17] Studies directly comparing the two forms consistently find no significant difference in their ability to displace radiolabeled ligands from the receptor, confirming their equipotent binding characteristics.[18] This fundamental biochemical equivalence is the primary reason for their indistinguishable physiological effects.[5][14][19]
Downstream Signaling Pathways
Upon binding of either GLP-1 isoform, the GLP-1R undergoes a conformational change that activates the associated heterotrimeric G-protein, primarily coupling to Gαs. This initiates a canonical signaling cascade (Figure 3):
-
Adenylyl Cyclase Activation: Gαs activates adenylyl cyclase, which converts ATP into cyclic AMP (cAMP).
-
Second Messenger Effects: The rise in intracellular cAMP activates two main downstream effectors:
-
Protein Kinase A (PKA): PKA phosphorylates multiple targets involved in insulin granule exocytosis.
-
Exchange Protein Activated by cAMP (Epac2): Epac2 also plays a crucial role in mobilizing insulin granules to the cell membrane.
-
Crucially, these signaling events do not directly trigger insulin secretion but rather potentiate the effect of glucose. This glucose-dependency is a key safety feature of GLP-1-based therapies, as it minimizes the risk of hypoglycemia.[6] The signaling cascade amplifies the insulin secretory response only when blood glucose levels are elevated.
Figure 3. GLP-1 receptor signaling pathway in pancreatic β-cells.
Part 3: Comparative Physiological and Pharmacokinetic Profiles
Human clinical studies have directly compared the two endogenous GLP-1 isoforms, providing definitive evidence of their functional equivalence across key physiological and pharmacokinetic parameters.
Insulinotropic and Glucagonostatic Effects
Studies in healthy human subjects have shown that intravenous infusions of GLP-1 (7-36) amide and GLP-1 (7-37) are indistinguishable in their ability to:
-
Stimulate Insulin Secretion: Both peptides equipotently augment glucose-stimulated insulin secretion.[8][14][19]
-
Suppress Glucagon Secretion: Both peptides effectively lower plasma glucagon levels in a glucose-dependent manner.[14][20]
-
Lower Blood Glucose: As a result of their effects on insulin and glucagon, both isoforms cause an identical reduction in plasma glucose concentrations.[14][19]
Extra-Pancreatic Effects
Beyond their effects on the endocrine pancreas, both GLP-1 isoforms exert identical influences on other systems. They both inhibit gastric emptying, which slows the rate of glucose absorption and contributes to postprandial glucose control.[6][16] They also act on the central nervous system to promote satiety and reduce food intake, an effect that contributes to the weight loss seen with GLP-1R agonist therapies.[6]
Pharmacokinetic Equivalence
Direct comparative studies have confirmed that the C-terminal amidation does not significantly alter the metabolic stability of the peptide. The pharmacokinetic profiles are nearly identical.
| Parameter | GLP-1 (7-36) amide | GLP-1 (7-37) | Reference |
| Plasma Half-Life (t½) | 5.3 ± 0.4 min | 6.1 ± 0.8 min | [14] |
| Metabolic Clearance Rate (MCR) | 14.6 ± 2.4 mL/kg·min | 12.2 ± 1.0 mL/kg·min | [14] |
| Table 1. Comparative Pharmacokinetics of GLP-1 Isoforms in Healthy Subjects. Data show no statistically significant difference between the two peptides. |
Part 4: Methodologies for Characterization and Quantification
Accurate characterization and quantification of GLP-1 isoforms require robust and well-validated methodologies. The choice of assay is critical and depends on the specific research question, particularly whether one needs to measure the active forms, total forms, or distinguish between the amidated and non-amidated peptides.
Protocol: In Vitro Receptor Binding Assay
-
Objective: To determine and compare the binding affinity (e.g., IC₅₀) of GLP-1 (7-36) amide and GLP-1 (7-37) to the GLP-1R.
-
Causality: A competitive binding assay quantifies the ability of an unlabeled ligand to displace a labeled ligand from the receptor. This provides a direct measure of binding affinity, which is the molecular basis for biological potency. Using a cell line that stably expresses the GLP-1R (e.g., RINm5F or HEK293-GLP1R) ensures a consistent and high-density source of the target receptor.
-
Methodology:
-
Cell Culture: Culture RINm5F cells or other GLP-1R-expressing cells to ~80-90% confluency.
-
Membrane Preparation: Harvest cells, homogenize in a lysis buffer (e.g., Tris-HCl with protease inhibitors), and centrifuge to pellet cell membranes. Resuspend the membrane pellet in an appropriate binding buffer.
-
Assay Setup: In a 96-well plate, add a constant amount of cell membrane preparation to each well.
-
Add Ligands:
-
Add a constant, low concentration of a radiolabeled GLP-1 analog (e.g., ¹²⁵I-Exendin-4 or ¹²⁵I-GLP-1).
-
Add increasing concentrations of unlabeled competitor peptides: GLP-1 (7-36) amide, GLP-1 (7-37), or a positive control. Include wells for total binding (no competitor) and non-specific binding (a high concentration of unlabeled peptide).
-
-
Incubation: Incubate the plate for a defined period (e.g., 2 hours at 4°C) to allow binding to reach equilibrium.
-
Separation: Rapidly filter the contents of each well through a glass fiber filter plate to separate bound from free radioligand. Wash the filters with ice-cold buffer to remove unbound tracer.
-
Quantification: Measure the radioactivity retained on the filters using a gamma counter.
-
Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the unlabeled competitor and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value for each peptide.
-
Protocol: In Vivo Hyperglycemic Clamp
-
Objective: To assess the in vivo insulinotropic potency of GLP-1 (7-36) amide versus GLP-1 (7-37) in a living organism.
-
Causality: The hyperglycemic clamp technique creates a sustained, stable level of high blood glucose, providing a powerful stimulus for insulin secretion.[21][22] By infusing a GLP-1 isoform during this clamp, one can precisely measure its ability to augment the β-cell response to the glucose challenge, isolating its incretin effect from confounding variables like changes in glucose levels.[23]
-
Methodology:
-
Animal/Human Subject Preparation: Fast the subject overnight. Insert intravenous catheters into two separate veins (e.g., in opposite arms for human studies): one for infusion (glucose, insulin, GLP-1) and one for blood sampling.
-
Basal Period: Allow for a stabilization period and collect baseline blood samples for glucose and insulin.
-
Initiate Clamp: Start a priming infusion of dextrose (e.g., 20% glucose) to rapidly raise blood glucose to the target hyperglycemic level (e.g., 125 mg/dL above basal).[22]
-
Maintain Hyperglycemia: Begin a variable-rate infusion of dextrose. Measure blood glucose every 5 minutes and adjust the infusion rate to maintain the target hyperglycemic plateau.
-
Peptide Infusion: Once the hyperglycemic clamp is stable, begin a continuous intravenous infusion of either saline (control), GLP-1 (7-36) amide, or GLP-1 (7-37) at a fixed physiological or pharmacological dose.
-
Blood Sampling: Collect blood samples at regular intervals (e.g., every 5-10 minutes) throughout the clamp for subsequent analysis of plasma insulin, C-peptide, and GLP-1 concentrations.
-
Data Analysis: Calculate the acute insulin response (AIR) and the total insulin secreted during the peptide infusion period. Compare the insulin secretory response between the GLP-1 (7-36) amide, GLP-1 (7-37), and saline control groups to determine their relative insulinotropic potency.
-
Protocol: Quantification by Immunoassay (RIA/ELISA)
-
Objective: To accurately measure the concentration of GLP-1 isoforms in biological samples (e.g., plasma).
-
Causality: Immunoassays use the high specificity of antibodies to detect and quantify target molecules. For GLP-1, assay design is critical. The rapid degradation by DPP-4 necessitates immediate stabilization, and the choice of antibodies determines what is being measured (active, total, or specific isoforms).
-
Methodology:
-
Sample Collection (Critical Step): Collect blood into chilled tubes containing an anticoagulant (e.g., EDTA) and, crucially, a DPP-4 inhibitor (e.g., sitagliptin, vildagliptin, or a proprietary inhibitor cocktail).[15] This is essential to prevent the ex vivo degradation of active GLP-1.
-
Sample Processing: Immediately place the tubes on ice and centrifuge at 4°C within 30 minutes. Separate the plasma and store it at -80°C until analysis.
-
Assay Selection: Choose a validated commercial or in-house assay based on the research need:
-
"Active" or "Intact" GLP-1 Assay: Uses an N-terminally directed antibody that only recognizes the active (7-36) and (7-37) forms. This is the most common assay for physiological studies.[24]
-
"Total" GLP-1 Assay: Typically a sandwich ELISA or C-terminally directed RIA that detects both active forms and their inactive (9-36) and (9-37) metabolites.[24][25]
-
Isoform-Specific Assay: Highly specialized assays may distinguish between the amidated (7-36) and non-amidated (7-37) forms, though these are less common and often not necessary given the peptides' bioequivalence.[8]
-
-
Assay Procedure (Example: Sandwich ELISA):
-
A capture antibody specific for one region of GLP-1 (e.g., C-terminus) is pre-coated onto a microplate.
-
Plasma samples and standards are added to the wells and incubated.
-
After washing, a detection antibody that recognizes a different epitope (e.g., the intact N-terminus for an "active" assay) and is conjugated to an enzyme (e.g., HRP) is added.
-
After another wash, a substrate is added, which is converted by the enzyme to produce a colorimetric or chemiluminescent signal.
-
The signal intensity is measured and is proportional to the concentration of GLP-1 in the sample.
-
-
Data Analysis: Generate a standard curve using known concentrations of the peptide standard (typically GLP-1 (7-36) amide). Use the standard curve to interpolate the concentrations of GLP-1 in the unknown samples.
-
Conclusion
The distinction between GLP-1 (7-36) amide and GLP-1 (7-37) is primarily a structural one, originating from the nuances of post-translational processing. The amidated form is the predominant molecular species in human circulation. However, from a functional standpoint, the evidence is overwhelmingly clear: the two peptides are physiologically and pharmacologically equipotent. They bind to the GLP-1 receptor with identical affinity, activate the same signaling pathways, and produce indistinguishable effects on insulin secretion, glucagon suppression, and glucose metabolism.[14] Their pharmacokinetic profiles are also virtually identical.[14]
For researchers, scientists, and drug development professionals, this principle of bioequivalence is a critical takeaway. It simplifies the interpretation of physiological data and confirms that targeting the GLP-1 receptor with an agonist will engage the full spectrum of endogenous GLP-1 activity, regardless of the specific C-terminal structure of the native ligands.
References
-
Orskov, C., Wettergren, A., Holst, J. J. (1993). Biological effects and metabolic rates of glucagonlike peptide-1 7-36 amide and glucagonlike peptide-1 7-37 in healthy subjects are indistinguishable. Diabetes, 42(5), 658-61. [Link]
-
ALPCO Diagnostics. (2018). The Generation and Function of Active GLP-1. [Link]
-
Liu, Z., et al. (2011). Processing of proglucagon to GLP-1 in pancreatic a-cells: is this a paracrine mechanism enabling GLP-1 to act on b-cells? Journal of Endocrinology, 211(1), 99-106. [Link]
-
Suzuki, S., et al. (1989). Structure-activity relationships of glucagon-like peptide-1(7-36)amide: insulinotropic activities in perfused rat pancreases, and receptor binding and cyclic AMP production in RINm5F cells. Diabetes Research and Clinical Practice, 7(3), 217-225. [Link]
-
Whalley, N. M., et al. (2011). Processing of proglucagon to GLP-1 in pancreatic α-cells: is this a paracrine mechanism enabling GLP-1 to act on β-cells? Journal of Endocrinology, 211(1), 99-106. [Link]
-
Chambers, A.P., et al. (2011). Processing of proglucagon to GLP-1 in pancreatic α-cells: is this a paracrine mechanism enabling GLP-1 to act on β-cells? Journal of Endocrinology, 211(1), pp.99-106. [Link]
-
Wewer Albrechtsen, N. J., et al. (2016). Processing of proglucagon and conventional GLP-1 assays. Diabetologia, 59(7), 1386-1392. [Link]
-
Bio-Techne. Glucagon-like peptide 1 (7-36) amide (human, rat). [Link]
-
Wikipedia. Glucagon-like peptide-1. [Link]
-
Vendrell, J., et al. (2001). Action of Glucagon and Glucagon-Like Peptide-1-(7-36) Amide on Lipolysis in Human Subcutaneous Adipose Tissue and Skeletal Muscle in Vivo. The Journal of Clinical Endocrinology & Metabolism, 86(3), 1217-1221. [Link]
-
Ohneda, A., et al. (1989). Glucagonostatic and Insulinotropic Action of Glucagonlike Peptide I-(7–36)-Amide. Diabetes Care, 12(4), 280-282. [Link]
-
Mojsov, S. (2024). The Biologically Active Sequence of Glucagon-Like Peptide 1 (GLP-1 [7-37]). JAMA. [Link]
-
Vahl, T. P., et al. (2003). Effects of GLP-1-(7–36)NH2, GLP-1-(7–37), and GLP-1-(9–36)NH2 on Intravenous Glucose Tolerance and Glucose-Induced Insulin Secretion in Healthy Humans. The Journal of Clinical Endocrinology & Metabolism, 88(4), 1772-1779. [Link]
-
Kim, J. G., Baggio, L. L. (2016). In Vivo Models for Incretin Research: From the Intestine to the Whole Body. Endocrinology and Metabolism, 31(1), 38-44. [Link]
-
Błaszczyk, M., et al. (2024). The Multifaceted Nature of GLP-1: Molecular Mechanisms and Signaling Pathways in Metabolic and Neurodegenerative Diseases. International Journal of Molecular Sciences, 25(4), 2291. [Link]
-
Rosen, C. J. (2024). The discovery and development of GLP-1 based drugs that have revolutionized the treatment of obesity. Proceedings of the National Academy of Sciences, 121(39), e2414815121. [Link]
-
ALPCO Diagnostics. (2019). How DPP-4 Complicates Measuring GLP-1 Accurately. [Link]
-
Vahl, T. P., et al. (2003). Effects of GLP-1-(7–36)NH2, GLP-1-(7–37), and GLP-1-(9–36)NH2 on Intravenous Glucose Tolerance and Glucose-Induced Insulin Secretion in Healthy Humans. The Journal of Clinical Endocrinology & Metabolism, 88(4), 1772–1779. [Link]
-
D'Alessio, D. A., et al. (2003). Effects of GLP-1-(7-36)NH(2), GLP-1-(7-37), and GLP-1-(9-36)NH(2) on intravenous glucose tolerance and glucose-induced insulin secretion in healthy humans. The Journal of Clinical Endocrinology & Metabolism, 88(4), 1772-9. [Link]
-
Peitl, B., et al. (2013). Description and application of a novel glucagon-like peptide-1 (GLP-1) radioimmunoassay. Journal of Radioanalytical and Nuclear Chemistry, 299(2), 915-921. [Link]
-
Liu, Q. K., et al. (2024). Mechanisms of action and therapeutic applications of GLP-1 and dual GIP/GLP-1 receptor agonists. Frontiers in Endocrinology, 15, 1431292. [Link]
-
Seino, Y., et al. (2010). GIP and GLP‐1, the two incretin hormones: Similarities and differences. Journal of Diabetes Investigation, 1(1-2), 8-23. [Link]
-
Meneilly, G. S., et al. (2008). Decreased dipeptidyl peptidase-IV activity and glucagon-like peptide-1(7-36)amide degradation in type 2 diabetic subjects. Diabetes/Metabolism Research and Reviews, 24(1), 71-77. [Link]
-
Schjoldager, B. T., et al. (1989). GLP-1-(7-36) amide, -(1-37), and -(1-36) amide: potent cAMP-dependent stimuli of rat parietal cell function. American Journal of Physiology-Gastrointestinal and Liver Physiology, 256(5), G895-G901. [Link]
-
Glucagon.com. (2019). DPP-4. [Link]
-
MilliporeSigma. (2018). Glucagon-Like Peptide-1 (Total) 125 Tubes Cat. # GLP1T-36HK. [Link]
-
Ahrén, B. (2012). Pleiotropic Mechanisms for the Glucose-Lowering Action of DPP-4 Inhibitors. Diabetes, 61(6), 1345-1346. [Link]
-
Sjöberg, F., et al. (2015). Direct effect of incretin hormones on glucose and glycerol metabolism and hemodynamics. American Journal of Physiology-Endocrinology and Metabolism, 308(5), E385-E392. [Link]
-
Hansen, L., et al. (1999). Glucagon-Like Peptide-1-(7–36)Amide Is Transformed to Glucagon-Like Peptide-1-(9–36)Amide by Dipeptidyl Peptidase IV in the Capillaries Supplying the L Cells of the Porcine Intestine. Endocrinology, 140(11), 5356-5363. [Link]
-
Vahl, T. P., et al. (2003). Effects of GLP-1-(7-36)NH(2), GLP-1-(7-37), and GLP-1-(9-36)NH(2) on intravenous glucose tolerance and glucose-induced insulin secretion in healthy humans. The Journal of Clinical Endocrinology & Metabolism, 88(4), 1772-1779. [Link]
-
Zhang, Y., et al. (2024). Glucagon-Like Peptide-1: New Regulator in Lipid Metabolism. International Journal of Molecular Sciences, 25(7), 3986. [Link]
-
Vella, A., et al. (2007). The glucagon-like peptide-1 metabolite GLP-1-(9–36) amide reduces postprandial glycemia independently of gastric emptying and insulin secretion in humans. American Journal of Physiology-Endocrinology and Metabolism, 293(5), E1204-E1209. [Link]
-
Ghosal, S., et al. (2024). Glucagon-Like Peptide-1 Receptor Agonists. In: StatPearls. StatPearls Publishing. [Link]
-
Wikipedia. Glucose clamp technique. [Link]
-
Wewer Albrechtsen, N. J., et al. (2015). Specificity and sensitivity of commercially available assays for glucagon-like peptide-1 (GLP-1): implications for GLP-1 measurements in clinical studies. Diabetologia, 58(2), 249-58. [Link]
-
Gribble, F. M., Reimann, F. (2018). Dissecting the Physiology and Pathophysiology of Glucagon-Like Peptide-1. Frontiers in Endocrinology, 9, 635. [Link]
-
Aragen Life Sciences. Pharmacokinetic Assessment and Anti-Drug Antibodies Assessment of GLP-1 Receptor Agonists. [Link]
-
Liu, Q. K., et al. (2024). Mechanisms of action and therapeutic applications of GLP-1 and dual GIP/GLP-1 receptor agonists. Frontiers in Endocrinology, 15. [Link]
-
DeFronzo, R. A., Tobin, J. D., Andres, R. (1979). Glucose clamp technique: a method for quantifying insulin secretion and resistance. The American Journal of Physiology, 237(3), E214-23. [Link]
-
Knudsen, L. B., Lau, J. (2019). The Discovery and Development of Liraglutide and Semaglutide. Frontiers in Endocrinology, 10, 155. [Link]
-
Nauck, M. A., et al. (2004). The Incretin Approach for Diabetes Treatment: Modulation of Islet Hormone Release by GLP-1 Agonism. Diabetes, 53(Suppl 3), S190-S198. [Link]
-
Lin, T.-Y., et al. (2024). The Roles of Incretin Hormones GIP and GLP-1 in Metabolic and Cardiovascular Health: A Comprehensive Review. Journal of Cardiovascular Development and Disease, 11(1), 1. [Link]
-
Jacob, J. J., et al. (2021). Contemporary Classification of Glucagon-Like Peptide 1 Receptor Agonists (GLP1RAs). CMC Vellore Endocrine Clinic Newsletter. [Link]
Sources
- 1. alpco.com [alpco.com]
- 2. joe.bioscientifica.com [joe.bioscientifica.com]
- 3. Processing of proglucagon to GLP-1 in pancreatic α-cells: is this a paracrine mechanism enabling GLP-1 to act on β-cells? - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. mdpi.com [mdpi.com]
- 5. pnas.org [pnas.org]
- 6. Glucagon-like peptide-1 - Wikipedia [en.wikipedia.org]
- 7. researchgate.net [researchgate.net]
- 8. academic.oup.com [academic.oup.com]
- 9. Mechanisms of action and therapeutic applications of GLP-1 and dual GIP/GLP-1 receptor agonists - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Glucagon-Like Peptide-1: New Regulator in Lipid Metabolism [e-dmj.org]
- 11. academic.oup.com [academic.oup.com]
- 12. diabetesjournals.org [diabetesjournals.org]
- 13. academic.oup.com [academic.oup.com]
- 14. Biological effects and metabolic rates of glucagonlike peptide-1 7-36 amide and glucagonlike peptide-1 7-37 in healthy subjects are indistinguishable - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. alpco.com [alpco.com]
- 16. The Roles of Incretin Hormones GIP and GLP-1 in Metabolic and Cardiovascular Health: A Comprehensive Review [mdpi.com]
- 17. bio-techne.com [bio-techne.com]
- 18. Structure-activity relationships of glucagon-like peptide-1(7-36)amide: insulinotropic activities in perfused rat pancreases, and receptor binding and cyclic AMP production in RINm5F cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. academic.oup.com [academic.oup.com]
- 20. GIP and GLP‐1, the two incretin hormones: Similarities and differences - PMC [pmc.ncbi.nlm.nih.gov]
- 21. Glucose clamp technique - Wikipedia [en.wikipedia.org]
- 22. Glucose clamp technique: a method for quantifying insulin secretion and resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 24. Specificity and sensitivity of commercially available assays for glucagon-like peptide-1 (GLP-1): implications for GLP-1 measurements in clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 25. researchgate.net [researchgate.net]
